Cas no 87316-89-0 (Benzenesulfonamide, N-(2-chloro-5-nitrophenyl)-4-methyl-3-nitro-)

Benzenesulfonamide, N-(2-chloro-5-nitrophenyl)-4-methyl-3-nitro- structure
87316-89-0 structure
Product Name:Benzenesulfonamide, N-(2-chloro-5-nitrophenyl)-4-methyl-3-nitro-
CAS No:87316-89-0
MF:C13H10ClN3O6S
MW:371.753000736237
CID:657426
PubChem ID:3323491
Update Time:2025-04-19

Benzenesulfonamide, N-(2-chloro-5-nitrophenyl)-4-methyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-(2-chloro-5-nitrophenyl)-4-methyl-3-nitro-
    • N-(2-chloro-5-nitrophenyl)-4-methyl-3-nitrobenzenesulfonamide
    • 87316-89-0
    • SCHEMBL11137623
    • CHEMBL2289634
    • DTXSID90391459
    • Inchi: 1S/C13H10ClN3O6S/c1-8-2-4-10(7-13(8)17(20)21)24(22,23)15-12-6-9(16(18)19)3-5-11(12)14/h2-7,15H,1H3
    • InChI Key: GZEVMOKVILDTQK-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=C1NS(C1C=CC(C)=C(C=1)[N+](=O)[O-])(=O)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 370.9978839g/mol
  • Monoisotopic Mass: 370.9978839g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 584
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 146Ų
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